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Compound of Interest

Compound Name: 3-Bromo-4-iodobenzoic acid

Cat. No.: B1286127 Get Quote

An In-depth Technical Guide to the Safety and Handling of 3-Bromo-4-iodobenzoic Acid

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for 3-Bromo-4-
iodobenzoic acid (CAS No: 249647-25-4), a compound utilized in various research and

development applications. The following sections detail its properties, potential hazards, and

the necessary precautions for its safe use, storage, and disposal. Adherence to these

guidelines is crucial for minimizing risks in a laboratory or manufacturing setting.

Chemical and Physical Properties
A summary of the key physical and chemical properties of 3-Bromo-4-iodobenzoic acid is

presented in the table below. This information is essential for understanding its behavior under

various experimental conditions.
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Property Value Reference

Molecular Formula C7H4BrIO2 [1][2][3]

Molecular Weight 326.91 g/mol [1][2]

CAS Number 249647-25-4 [1][3]

Appearance Solid

Melting Point 242-243°C [1]

LogP (Octanol-water partition

coefficient)
2.75190 [1]

Purity Typically ≥95% [3]

Hazard Identification and Classification
3-Bromo-4-iodobenzoic acid is classified as a hazardous substance. The primary routes of

exposure are inhalation, skin contact, and ingestion.[1] It is crucial to understand the potential

health effects to implement appropriate safety measures.

GHS Hazard Statements:

Harmful if swallowed.[1]

Causes skin irritation.

Causes serious eye irritation.

May cause respiratory irritation.

Precautionary Statements:

Wash skin thoroughly after handling.[4]

Wear protective gloves/protective clothing/eye protection/face protection.[4]

Avoid breathing dust/fume/gas/mist/vapors/spray.[4]
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Use only outdoors or in a well-ventilated area.[4]

Safe Handling and Storage
Proper handling and storage procedures are paramount to ensure the safety of personnel and

the integrity of the compound.

Handling
All operations involving 3-Bromo-4-iodobenzoic acid should be conducted in a well-ventilated

area, preferably within a chemical fume hood.[1] Personnel must wear appropriate personal

protective equipment (PPE) at all times. Avoid the formation of dust and aerosols.

Storage
Store in a tightly closed container in a dry, cool, and well-ventilated place.[5][6] Keep away from

heat, flames, and sparks.[1] It should be stored separately from incompatible materials such as

strong oxidizing agents.[1][7] Refrigerated storage in closed vessels is also recommended.[1]

Personal Protective Equipment (PPE)
The use of appropriate PPE is mandatory when handling 3-Bromo-4-iodobenzoic acid to

prevent exposure.

PPE Type Specifications

Eye/Face Protection Chemical safety goggles or a face shield.[1]

Skin Protection
Chemical-resistant gloves (e.g., nitrile rubber)

and a lab coat.[1]

Respiratory Protection

An approved mask or respirator should be worn,

especially when handling the powder outside of

a fume hood.[1]

Experimental Protocols
General Handling Protocol
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Preparation: Before starting any work, ensure the chemical fume hood is functioning

correctly. Gather all necessary equipment and reagents. Put on all required personal

protective equipment (PPE), including a lab coat, chemical-resistant gloves, and safety

goggles.

Weighing and Transfer: Conduct all weighing and transfer operations of the solid compound

within the fume hood to minimize dust inhalation. Use a spatula for transferring the solid.

Dissolving: If preparing a solution, add the solid to the solvent slowly while stirring. Ensure

the container is appropriately labeled.

Post-Handling: After handling, wash hands and any exposed skin thoroughly with soap and

water.[4][5] Clean all equipment used.

Waste Disposal: Dispose of all waste, including empty containers and contaminated

materials, as hazardous waste in accordance with local, state, and federal regulations.[1][4]

Spill Cleanup Protocol
In the event of a spill, follow these procedures immediately:

Evacuate and Secure: Evacuate non-essential personnel from the immediate area.[8]

Eliminate all ignition sources if the material is in a flammable solvent.

Ventilate: Ensure the area is well-ventilated, using the fume hood if the spill is contained

within it.

Containment: For a solid spill, carefully sweep up the material, avoiding dust generation, and

place it in a labeled, sealed container for disposal. For a solution spill, cover with an inert

absorbent material (e.g., sand, vermiculite), and then sweep it into a container for disposal.

[1]

Decontamination: Clean the spill area with a suitable solvent, followed by soap and water.

Waste Disposal: All contaminated materials, including absorbents and cleaning supplies,

must be disposed of as hazardous waste.[8]

Reporting: Report the spill to the appropriate environmental health and safety personnel.
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First Aid Measures
In case of exposure, immediate medical attention is necessary.

Exposure Route First Aid Procedure

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. Seek medical attention.[1]

[5]

Skin Contact

Immediately wash the affected area with plenty

of soap and water for at least 15 minutes while

removing contaminated clothing. Seek medical

attention if irritation persists.[1][5]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Remove contact

lenses if present and easy to do. Continue

rinsing. Seek immediate medical attention.[1][5]

Ingestion

Do NOT induce vomiting. Wash out mouth with

water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.[1]

Disposal Considerations
3-Bromo-4-iodobenzoic acid and any contaminated materials must be disposed of as special

waste.[1] Arrange for disposal by a licensed disposal company, in consultation with local waste

disposal authorities, and in accordance with national and regional regulations.[1][4] Do not

allow the material to enter drains or water courses.[1]

Visual Workflow Guides
The following diagrams illustrate the logical workflows for handling and responding to spills of

3-Bromo-4-iodobenzoic acid.
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Safe Handling Workflow for 3-Bromo-4-iodobenzoic Acid

Preparation

Handling (in Fume Hood)

Post-Handling

Verify Fume Hood Operation

Gather Materials & Reagents

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Weigh and Transfer Solid

Begin Work

Prepare Solution (if applicable)

Wash Hands & Exposed Skin

Clean Equipment

Dispose of Waste Properly
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Spill Response Workflow for 3-Bromo-4-iodobenzoic Acid

Initial Response

Cleanup Procedure

Final Steps

Evacuate Non-Essential Personnel

Eliminate Ignition Sources

Ensure Adequate Ventilation

Don Appropriate PPE

Begin Cleanup

Contain Spill
(Sweep solid / Absorb liquid)

Place in Labeled Waste Container

Decontaminate Spill Area

Dispose of Waste as Hazardous

Report Spill to Safety Officer

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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